Cas no 828920-93-0 (2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-)

2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]- structure
828920-93-0 structure
Product Name:2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-
CAS No:828920-93-0
MF:C13H14N4OS
MW:274.341460704803
CID:680823
PubChem ID:71416801
Update Time:2025-04-19

2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-
    • N-(5-pyrrolidin-1-yl-1,3-thiazol-2-yl)pyridine-2-carboxamide
    • 828920-93-0
    • N-[5-(Pyrrolidin-1-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide
    • DTXSID20836161
    • Inchi: 1S/C13H14N4OS/c18-12(10-5-1-2-6-14-10)16-13-15-9-11(19-13)17-7-3-4-8-17/h1-2,5-6,9H,3-4,7-8H2,(H,15,16,18)
    • InChI Key: BDPOXDCJJPHICW-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=CC=CN=2)=O)=NC=C1N1CCCC1

Computed Properties

  • Exact Mass: 274.08883226g/mol
  • Monoisotopic Mass: 274.08883226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 86.4Ų
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